N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 4-(methanesulfonamido)-N-(3-methoxypropyl)benzamide
• InChI: InChI=1S/C12H18N2O4S/c1-18-9-3-8-13-12(15)10-4-6-11(7-5-10)14-19(2,16)17/h4-7,14H,3,8-9H2,1-2H3,(H,13,15)
• InChI Key: KEGLHQHFIAJJRA-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1=CC=C(C=C1)NS(=O)(=O)C
• Molecular Formula: C12H18N2O4S
• Molecular Weight: 286.35 g/mol

Description

N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide, also known as MPMSA, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sulfonamide compounds that have been found to exhibit a range of biological activities. In

Scientific Research Applications

N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide has been studied extensively for its potential therapeutic applications in various fields of research. One of the major areas of research is cancer treatment. Studies have shown that N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide exhibits potent anticancer activity against a range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide has been found to induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of certain enzymes involved in cell growth and proliferation.
Another area of research where N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide has shown promise is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide can inhibit the aggregation of beta-amyloid protein, which is a hallmark of Alzheimer's disease. N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide has also been found to protect neurons from oxidative stress, which is a major contributor to the development of Parkinson's disease.

Mechanism of Action

The mechanism of action of N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cell growth and proliferation. N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying the structure of chromatin. By inhibiting HDACs, N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide can alter the expression of genes involved in cell growth and proliferation, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide has been found to exhibit a range of biochemical and physiological effects. In addition to its anticancer and neuroprotective activities, N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide has been found to exhibit anti-inflammatory and antioxidant properties. N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide has also been found to modulate the activity of certain neurotransmitters, which could have implications for the treatment of psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide in lab experiments is its potent anticancer activity. N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide has been found to be effective against a range of cancer cell lines, making it a promising candidate for further study. Another advantage of using N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide is its relatively low toxicity, which makes it a safer alternative to other chemotherapeutic agents.
One limitation of using N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings. Another limitation is its relatively low stability, which can lead to degradation over time.

Future Directions

There are several future directions for research on N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide. One area of research is the development of more stable and soluble analogs of N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide that could be used in a wider range of experimental settings. Another area of research is the identification of the specific enzymes targeted by N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide, which could lead to the development of more targeted therapies for cancer and neurodegenerative diseases. Finally, further studies are needed to determine the long-term safety and efficacy of N-(3-methoxypropyl)-4-[(methylsulfonyl)amino]benzamide in humans, which could pave the way for its eventual use in clinical settings.